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Compound of Interest

Compound Name: delta-Dodecalactone

Cat. No.: B1346982 Get Quote

This document provides comprehensive guidance on the proper handling and disposal of

delta-dodecalactone in a laboratory setting. The following procedures are designed to ensure

the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before handling delta-dodecalactone, it is crucial to be aware of its potential hazards and to

use appropriate personal protective equipment (PPE). While some sources do not classify the

substance as hazardous[1][2], others identify it as a skin irritant (H315), a serious eye irritant

(H319), and potentially causing respiratory irritation (H335)[3][4]. Therefore, a conservative

approach is recommended.

Recommended Personal Protective Equipment (PPE):

Gloves: Use chemically resistant gloves inspected prior to use.[3][5] Dispose of

contaminated gloves after use in accordance with good laboratory practices.[3]

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[3][4]

Protective Clothing: A lab coat is recommended to prevent skin contact.[4][5]

Ventilation: Handle the substance in a well-ventilated area or under a chemical fume hood to

avoid inhalation of vapors.[4][5][6]
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Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent exposure.

Step-by-Step Spill Cleanup:

Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure

adequate ventilation.[5][6]

Contain the Spill: Prevent the spill from entering drains or waterways.[4][6][7] If the spill is

large, dike the material.[7]

Absorb the Liquid: Soak up the spill with an inert, non-combustible absorbent material such

as sand, earth, or diatomaceous earth.[3][5][6][7]

Collect the Waste: Carefully scoop the absorbed material into a suitable, sealable container

for hazardous waste disposal.[3][5][6] The container must be clearly labeled.[8]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.[5]

Dispose of Materials: All contaminated materials, including absorbent, gloves, and cleaning

cloths, must be disposed of as hazardous waste.[6][7]

Routine Disposal Procedures
Waste delta-dodecalactone and its containers must be disposed of as chemical waste. Never

discharge delta-dodecalactone into drains, sewers, or the environment.[7][8][9]

Step 1: Waste Collection and Segregation

Collect waste delta-dodecalactone in a designated, chemically compatible, and properly

sealed waste container.[8][10][11] Plastic containers are often preferred.[10]

Do not mix delta-dodecalactone with incompatible wastes, such as strong acids, strong

bases, or strong oxidizing agents.[4][5]
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Store the waste container in a designated satellite accumulation area, away from heat and

direct sunlight.[8][10]

Step 2: Labeling

Clearly label the waste container with its contents ("Waste delta-Dodecalactone") and any

associated hazard warnings (e.g., "Irritant").[8]

Step 3: Disposal of Empty Containers

Triple Rinse: For empty containers, it is best practice to triple rinse them with a suitable

solvent (such as ethanol) that is also collected as chemical waste.[12]

Procedure for Rinsing (for containers ≤5 gallons):

Empty the remaining contents into the designated waste container, allowing it to drain for

10 seconds after the flow begins to drip.[12]

Fill the container ¼ full with a suitable solvent.[12]

Recap the container and shake for 10 seconds.[12]

Pour the rinsate into the chemical waste container.[12]

Repeat this procedure two more times.[12]

Final Disposal: After triple rinsing, the container can often be offered for recycling (if

available) or disposed of in a sanitary landfill after being punctured to prevent reuse.[12]

Follow your institution's specific guidelines.

Step 4: Arranging for Pickup

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and final disposal of the

chemical waste.[10][13] Wastes must be disposed of at an authorized waste treatment plant.

[5]
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Chemical and Physical Properties
The following table summarizes key quantitative data for delta-dodecalactone.

Property Value

CAS Number 713-95-1[2][3]

Molecular Formula C₁₂H₂₂O₂[3]

Molecular Weight 198.30 g/mol [3]

Appearance Colorless to pale yellow liquid[4][6]

Boiling Point ~280 °C[4]

Flash Point > 93 °C (> 200 °F) (Closed Cup)[1][6][7]

Solubility
Insoluble in water; soluble in ethanol and

organic solvents.[4][6]

GHS Hazard Statements

Conflicting Data:- H315: Causes skin irritation[3]

[4]- H319: Causes serious eye irritation[3][4]-

H335: May cause respiratory irritation[3][4]- Not

Classified[1][2]

Environmental Hazard

Not generally regarded as dangerous for the

environment, but release should be avoided.[1]

[5] One source lists it as Water Hazard Class 2

(hazardous for water).[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of delta-
dodecalactone waste in a laboratory setting.
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Step 1: Ensure Safety

Step 2: Assess Waste Type

Spill Response Routine Disposal

Step 3: Store Waste

Step 4: Final Disposal

delta-Dodecalactone Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill or Routine Waste?

Contain & Absorb Spill
with Inert Material

Spill

Collect Liquid Waste into a
Labeled, Compatible Container

Routine Waste

Collect Absorbed Material
into a Labeled, Sealed Container

Store Waste Container in a
Designated Satellite Accumulation Area

Triple-Rinse Empty Original Container
(Collect rinsate as waste)

Arrange for Pickup by EHS or
Licensed Waste Disposal Service

Waste Disposed Safely & Compliantly

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of delta-dodecalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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